Cas no 131041-73-1 (3-Ethyl-5-(1,2,5,6-tetrahydropyridin-3-yl)-1,2,4-oxadiazole hydrochloride)

• Product Name: 3-Ethyl-5-(1,2,5,6-tetrahydropyridin-3-yl)-1,2,4-oxadiazole hydrochloride
• CAS No: 131041-73-1
• MF: C₉H₁₄ClN₃O
• MW: 215.679960727692
• CID: 4827766
• Update Time: 2025-05-19

3-Ethyl-5-(1,2,5,6-tetrahydropyridin-3-yl)-1,2,4-oxadiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-5-(1,2,5,6-tetrahydropyridin-3-yl)-1,2,4-oxadiazole hydrochloride

• Inchi： 1S/C9H13N3O.ClH/c1-2-8-11-9(13-12-8)7-4-3-5-10-6-7;/h4,10H,2-3,5-6H2,1H3;1H
• InChI Key： WQLNJPKSQBCYHB-UHFFFAOYSA-N
• SMILES： Cl.O1C(C2=CCCNC2)=NC(CC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Topological Polar Surface Area: 51

Additional information on 3-Ethyl-5-(1,2,5,6-tetrahydropyridin-3-yl)-1,2,4-oxadiazole hydrochloride

3-Ethyl-5-(1,2,5,6-tetrahydropyridin-3-yl)-1,2,4-oxadiazole Hydrochloride: A Comprehensive Overview

3-Ethyl-5-(1,2,5,6-tetrahydropyridin-3-yl)-1,2,4-oxadiazole hydrochloride (CAS No. 131041-73-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent advancements in the research and development of this compound.

The chemical structure of 3-Ethyl-5-(1,2,5,6-tetrahydropyridin-3-yl)-1,2,4-oxadiazole hydrochloride is characterized by a 1,2,4-oxadiazole ring fused with a tetrahydropyridine moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The oxadiazole ring is known for its stability and ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets. The tetrahydropyridine moiety adds flexibility and potential for conformational changes, which can influence the compound's binding affinity and selectivity.

The synthesis of 3-Ethyl-5-(1,2,5,6-tetrahydropyridin-3-yl)-1,2,4-oxadiazole hydrochloride typically involves multi-step reactions that include the formation of the oxadiazole ring and the subsequent coupling with the tetrahydropyridine derivative. One common approach is to start with an appropriate nitrile or amide and react it with hydrazine to form an intermediate hydrazide. This intermediate is then cyclized to form the oxadiazole ring. The resulting oxadiazole can be further functionalized by coupling it with a suitable tetrahydropyridine derivative under appropriate conditions.

Recent studies have highlighted the potential therapeutic applications of 3-Ethyl-5-(1,2,5,6-tetrahydropyridin-3-yl)-1,2,4-oxadiazole hydrochloride. One area of significant interest is its activity as a selective inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases and proteases that play crucial roles in cancer progression and inflammatory diseases. This makes it a promising candidate for the development of novel therapeutic agents.

In addition to its enzymatic inhibition properties, 3-Ethyl-5-(1,2,5,6-tetrahydropyridin-3-yl)-1,2,4-oxadiazole hydrochloride has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that it can effectively reduce inflammation by modulating key signaling pathways involved in the inflammatory response. This property has led to its evaluation in preclinical models of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of 3-Ethyl-5-(1,2,5,6-tetrahydropyridin-3-yl)-1,2,4-oxadiazole hydrochloride have also been extensively studied. Research has shown that it exhibits favorable absorption and distribution profiles when administered orally or intravenously. The compound has good bioavailability and a reasonable half-life in vivo, which are important factors for its potential use as a therapeutic agent. However, further optimization may be necessary to improve its metabolic stability and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Ethyl-5-(1,2,5,6-tetrahydropyridin-3-yl)-1,2,4-oxadiazole hydrochloride in various therapeutic indications. Preliminary results from phase I trials have shown promising safety profiles with no major adverse events reported at therapeutic doses. Phase II trials are expected to provide more detailed insights into its efficacy and optimal dosing regimens.

In conclusion, 3-Ethyl-5-(1,2,5，6-tetrahydropyridin - 3 - yl) - 1， 2， 4 - oxadiazole hydrochloride (CAS No. 131041 - 73 - 1) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, 3-Ethyl - 5 - (1， 2， 5， 6 - tetrahydropyridin - 3 - yl) - 1， 2， 4 - oxadiazole hydrochloride is poised to play a significant role in advancing our understanding of various disease processes and developing innovative treatments.